Cas no 2680802-68-8 (benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate)

• Product Name: benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate
• CAS No: 2680802-68-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5634243
• PubChem ID: 165926602
• Update Time: 2025-05-25

benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{[1-(4-hydroxyoxan-4-yl)cyclopropyl]methyl}carbamate
• EN300-28291356
• 2680802-68-8
• benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate

• Inchi： 1S/C17H23NO4/c19-15(22-12-14-4-2-1-3-5-14)18-13-16(6-7-16)17(20)8-10-21-11-9-17/h1-5,20H,6-13H2,(H,18,19)
• InChI Key： JZZVNSJNQLHYHV-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate

Comprehensive Analysis of Benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate (CAS No. 2680802-68-8)

The compound benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate (CAS No. 2680802-68-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This carbamate derivative features a cyclopropylmethyl group linked to a 4-hydroxyoxan-4-yl moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its role as a protective group in peptide synthesis and its potential to modulate enzyme activity. The growing demand for high-purity synthetic intermediates in the pharmaceutical industry has further highlighted the importance of this compound.

One of the key reasons why benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate is trending in scientific discussions is its relevance to targeted drug delivery systems. With the rise of precision medicine and personalized therapeutics, this compound's ability to serve as a bioconjugation linker has been explored extensively. Its hydrophilic-lipophilic balance (HLB) and stability under physiological conditions make it a promising candidate for prodrug development. Additionally, its low toxicity profile aligns with the current focus on green chemistry and sustainable pharmaceutical manufacturing.

From a synthetic chemistry perspective, the carbamate functional group in this compound offers excellent chemo-selectivity, which is crucial for multi-step organic synthesis. The presence of the hydroxyoxane ring introduces stereochemical complexity, making it a valuable scaffold for asymmetric catalysis studies. Recent publications have highlighted its utility in constructing chiral auxiliaries and ligands for metal-catalyzed reactions. These attributes have positioned CAS No. 2680802-68-8 as a compound of interest in academic research and industrial R&D.

The analytical characterization of benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for quality control in pharmaceutical applications. Furthermore, computational studies using molecular docking and density functional theory (DFT) have provided insights into its conformational flexibility and potential bioactive conformations.

In the context of drug discovery, this compound has been investigated for its potential to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Its hydrogen-bonding capacity and steric effects make it a valuable tool for structure-activity relationship (SAR) studies. The increasing popularity of fragment-based drug design (FBDD) has also driven interest in small molecules like CAS No. 2680802-68-8, which can serve as building blocks for larger pharmacophores.

Another area where benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate shows promise is in the development of biocompatible materials. Its degradable carbamate linkage and hydroxyl functionality make it suitable for designing stimuli-responsive polymers. This aligns with the growing demand for smart biomaterials in tissue engineering and controlled release systems. Researchers are also exploring its use in surface modification techniques to enhance the biocompatibility of medical devices.

From a commercial standpoint, the global market for specialty chemicals like CAS No. 2680802-68-8 is expanding rapidly, driven by the pharmaceutical and biotechnology sectors. Suppliers are focusing on scalable synthesis routes to meet the demand for GMP-grade materials. The compound's patent landscape is another topic of interest, with several applications pending for its derivatives in therapeutic formulations and diagnostic agents.

In conclusion, benzyl N-{1-(4-hydroxyoxan-4-yl)cyclopropylmethyl}carbamate (CAS No. 2680802-68-8) represents a multifaceted compound with broad applicability in medicinal chemistry, material science, and catalysis. Its unique structural features and tunable properties make it a valuable asset for researchers aiming to address contemporary challenges in healthcare and sustainable technology. As scientific advancements continue, this compound is likely to play an increasingly prominent role in innovative solutions across multiple disciplines.